3-(4-Fluoro-2-nitrophenoxy)propanol

• Molecular Formula: C9H10FNO4
• Molecular Weight: 215.18 g/mol
• IUPAC Name: 3-(4-fluoro-2-nitrophenoxy)propan-1-ol
• InChI: InChI=1S/C9H10FNO4/c10-7-2-3-9(15-5-1-4-12)8(6-7)11(13)14/h2-3,6,12H,1,4-5H2
• InChI Key: FMBMJGWOWFCXFP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)[N+](=O)[O-])OCCCO

Description

3-(4-Fluoro-2-nitrophenoxy)propanol is a useful research compound. Its molecular formula is C9H10FNO4 and its molecular weight is 215.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred mixture of 30.4 parts of 1,3-propanediol and 90 parts of N,N-dimethylformamide were added 5.28 parts of a sodium hydride dispersion 50% at a temperature below 20° C. Stirring was continued for 2 hours at room temperature under nitrogen atmosphere. Then there were added dropwise 15.9 parts of 1,4-difluoro-2-nitrobenzene so that the temperature had been maintained below 30° C. Upon completion, stirring was continued overnight at room temperature. The reaction mixture was poured onto water and the product was extracted with trichloromethane. The extract was washed with water, dried, filtered and evaporated. The residue was purified by column-chromatography over silica gel using trichloromethane as eluent. The pure fractions were collected and the eluent was evaporated, yielding 21.5 parts 3-(4-fluoro-2-nitrophenoxy)propanol as a residue (intermediate 24).